Cas no 1062368-49-3 (ML347)

• Product Name: ML347
• CAS No: 1062368-49-3
• MF: C₂₂H₁₆N₄O
• MW: 352.3886
• MDL: MFCD28099805
• CID: 2090013
• PubChem ID: 329825760
• Update Time: 2024-11-03

ML347 Chemical and Physical Properties

Names and Identifiers

• ML 347
• LDN 193719
• ML-347
• LDN-193719
• (ML347)
• 5-[6-(4-Methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]-quinoline
• VU0469381
• 5-[6-(4-Methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]quinoline
• ML347(DN193719)
• ML-347(LDN-193719)
• 5-[6-(4-Methoxyphenyl)pyrazolo[1,5-a]
• Quinoline, 5-[6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]-
• 5-[6-(4-Methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]quinoline ML-347(LDN-193719)
• LDN 193719 5-[6-(4-Methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]quinoline
• ML347
• 5-(6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl)quinoline
• 1lWY
• MLS004797119
• GTPL8121
• AOB4273
• HMS3744I05
• HMS3653O11
• BCP09855
• s7148
• BDBM50261979
• SB19485
• BC600480
• SMR003517044
• AS
• ML 347, >=98%
• AC-31413
• VU0469381-2
• ML347?
• NSC-810066
• A11708
• Q27087155
• SCHEMBL11953869
• ML347, >=98% (HPLC)
• AS-16792
• ML-347; LDN-193719
• NSC810066
• NCGC00379236-08
• 5-(6-(4-methoxyphenyl)pyrazolo(1,5-a)pyrimidin-3-yl)quinoline
• AKOS024458427
• HY-12274
• GLXC-03401
• EX-A2104
• CHEMBL502351
• DA-48060
• 1062368-49-3
• MFCD28099805
• SW220112-1
• BRD-K33892651-001-03-2
• CCG-268055
• CS-3211
• BRD-K33892651-001-02-4
• NCGC00379236-03

• MDL： MFCD28099805
• Inchi： 1S/C22H16N4O/c1-27-17-9-7-15(8-10-17)16-12-24-22-20(13-25-26(22)14-16)18-4-2-6-21-19(18)5-3-11-23-21/h2-14H,1H3
• InChI Key： FVRYPYDPKSZGNS-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=NC2=C(C([H])=NN2C=1[H])C1C([H])=C([H])C([H])=C2C=1C([H])=C([H])C([H])=N2

Computed Properties

• Exact Mass: 352.13241115g/mol
• Monoisotopic Mass: 352.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 3.8

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 209-210 ºC
• Solubility: Almost insoluble (0.063 g/l) (25 º C),

ML347 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month